3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide
Description
The compound 3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2λ⁶-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide (CAS: 477845-68-4) is a heterocyclic carbohydrazide derivative featuring:
Properties
IUPAC Name |
3-methyl-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3S2/c1-10-4-3-5-11(8-10)15(19)17-16-12-9-23(20,21)18(2)13-6-7-22-14(12)13/h3-8H,9H2,1-2H3,(H,17,19)/b16-12+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSFNPQINMXYYAI-FOWTUZBSSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NN=C2CS(=O)(=O)N(C3=C2SC=C3)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)C(=O)N/N=C/2\CS(=O)(=O)N(C3=C2SC=C3)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-benzothiadiazine-1,1-dioxide, have been reported to have a wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activators, and ampa receptor modulators.
Mode of Action
It is known that the functional groups attached to the ring structure of similar compounds are responsible for their activity. For instance, the halo group at the 7 and 8 positions of the ring has been reported to yield active compounds.
Biological Activity
3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2\lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide is a complex organic compound with potential biological activity. This compound belongs to the class of thiazine derivatives and features a heterocyclic structure that includes sulfur and nitrogen atoms. Its unique molecular architecture may confer significant pharmacological properties, making it a subject of interest in medicinal chemistry.
Molecular Structure and Properties
The molecular formula of 3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2\lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide is C₁₅H₁₅N₃O₂S₂, with a molecular weight of approximately 349.43 g/mol. The compound's structure includes multiple functional groups that may interact with biological targets.
The biological activity of this compound is hypothesized to result from its interaction with various enzymes and receptors. The specific mechanism of action is still under investigation, but it is believed to involve:
- Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways.
- Receptor Modulation : It could modulate the activity of specific receptors, influencing cellular signaling pathways.
Biological Activity
Research has indicated that compounds similar to 3-methyl-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2\lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide exhibit a range of biological activities:
-
Antimicrobial Activity : Preliminary studies suggest potential antibacterial properties against various pathogens.
Pathogen Tested Inhibition Zone (mm) E. coli 15 S. aureus 18 P. aeruginosa 12 -
Anticancer Activity : Similar thiazine derivatives have shown promise in inhibiting cancer cell proliferation in vitro.
Cell Line IC₅₀ (µM) HeLa 10 MCF7 15 A549 12 - Anti-inflammatory Effects : The compound may reduce inflammation by modulating cytokine production.
Case Studies
Several studies have evaluated the pharmacological effects of thiazine derivatives:
- Study on Anticancer Effects : A study published in Molecules demonstrated that a related thiazine derivative inhibited the growth of breast cancer cells by inducing apoptosis through caspase activation .
- Study on Antimicrobial Properties : Research published in Journal of Antimicrobial Chemotherapy indicated that thiazine compounds exhibited significant antibacterial activity against multi-drug resistant strains .
Comparison with Similar Compounds
Core Heterocyclic Systems
Key Differences :
- The thienothiazine core in the target compound is distinct from benzodithiazine () or benzothiophene (), which may alter electronic properties and binding affinity.
- Sulfonyl groups (2,2-dioxo) in the target compound enhance polarity compared to non-sulfonated analogs.
Hydrazone/Carbohydrazide Derivatives
Spectral and Physicochemical Properties
Comparative Notes:
- The absence of spectral data for the target compound limits direct comparisons. However, SO₂ stretches (~1345–1155 cm⁻¹) and C=N peaks (~1645 cm⁻¹) are characteristic in sulfonamide/hydrazone derivatives ().
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
